Cas no 1515061-33-2 (4-Cyclobutoxy-2-methylbenzoic acid)
4-Cyclobutoxy-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-cyclobutoxy-2-methylbenzoic acid
- 4-Cyclobutoxy-2-methylbenzoic acid
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- MDL: MFCD24079455
- Inchi: 1S/C12H14O3/c1-8-7-10(15-9-3-2-4-9)5-6-11(8)12(13)14/h5-7,9H,2-4H2,1H3,(H,13,14)
- InChI Key: RPRIQEOLFJWURX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)O)=C(C)C=1)C1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5
4-Cyclobutoxy-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 213703-2.500g |
4-Cyclobutoxy-2-methylbenzoic acid, 95% |
1515061-33-2 | 95% | 2.500g |
$1733.00 | 2023-09-10 |
4-Cyclobutoxy-2-methylbenzoic acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-Cyclobutoxy-2-methylbenzoic acid
Recent Advances in the Study of 4-Cyclobutoxy-2-methylbenzoic Acid (CAS: 1515061-33-2)
In recent years, the compound 4-Cyclobutoxy-2-methylbenzoic acid (CAS: 1515061-33-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl ether and benzoic acid functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development. This research brief aims to summarize the most recent findings related to this compound, providing insights into its current applications and future prospects.
The synthesis of 4-Cyclobutoxy-2-methylbenzoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. These methods not only reduce reaction times but also minimize the formation of by-products, making the process more environmentally friendly. The compound's structural features, including the cyclobutyl group, have been identified as critical for its biological activity, particularly in modulating specific enzyme targets.
Pharmacological evaluations of 4-Cyclobutoxy-2-methylbenzoic acid have revealed its potential as an anti-inflammatory and analgesic agent. In vitro and in vivo studies have demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α. Additionally, its low toxicity profile and good bioavailability make it a promising candidate for further development. Recent preclinical trials have shown that the compound exhibits significant efficacy in reducing pain and inflammation in animal models, with minimal side effects.
Another area of interest is the compound's potential application in oncology. Preliminary studies suggest that 4-Cyclobutoxy-2-methylbenzoic acid may inhibit the proliferation of certain cancer cell lines by interfering with cell cycle progression. Researchers are particularly interested in its mechanism of action, which appears to involve the downregulation of oncogenic signaling pathways. These findings have spurred further investigations into its use as an adjunct therapy in combination with existing chemotherapeutic agents.
In conclusion, 4-Cyclobutoxy-2-methylbenzoic acid (CAS: 1515061-33-2) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its optimized synthesis, favorable pharmacological properties, and potential therapeutic applications underscore its value as a subject of ongoing study. Future research should focus on elucidating its mechanisms of action, conducting more extensive preclinical trials, and exploring its potential in combination therapies. The continued investigation of this compound may lead to significant advancements in the treatment of inflammatory diseases and cancer.
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